Cas no 46331-50-4 (5-Methoxyisophthalic acid)

• Product Name: 5-Methoxyisophthalic acid
• CAS No: 46331-50-4
• MF: C₉H₈O₅
• MW: 196.156823158264
• MDL: MFCD00272364
• CID: 55711
• PubChem ID: 24877571
• Update Time: 2025-04-18

5-Methoxyisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxyisophthalic acid
• 5-Methoxybenzene-1,3-dicarboxylic acid

• MDL： MFCD00272364
• Inchi： 1S/C9H8O5/c1-14-7-3-5(8(10)11)2-6(4-7)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： POSMIIJADZKUPL-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 196.03700
• Monoisotopic Mass: 196.037173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.416
• Melting Point: 270°C(lit.)
• Boiling Point: 440.8℃ at 760 mmHg
• Flash Point: 183.6 °C
• PSA: 83.83000
• LogP: 1.09160
• Solubility: Not determined

5-Methoxyisophthalic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters